Boc-Phe-Ala-Ala-p-nitro-Phe-Phe-Val-Leu-4-(hydroxymethyl)pyridine ester
Description
Boc-Phe-Ala-Ala-p-nitro-Phe-Phe-Val-Leu-4-(hydroxymethyl)pyridine ester is a complex peptide compound. It is composed of a sequence of amino acids, including phenylalanine, alanine, and valine, among others. The compound also features a pyridine ester group, which adds to its unique chemical properties. This compound is often used in scientific research due to its specific structure and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Boc-Phe-Ala-Ala-p-nitro-Phe-Phe-Val-Leu-4-(hydroxymethyl)pyridine ester typically involves solid-phase peptide synthesis (SPPS
Properties
Molecular Formula |
C55H71N9O12 |
|---|---|
Molecular Weight |
1050.2 g/mol |
IUPAC Name |
pyridin-4-ylmethyl (2S)-4-methyl-2-[[(2S)-3-methyl-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoyl]amino]propanoyl]amino]propanoyl]amino]-3-(4-nitrophenyl)propanoyl]amino]-3-phenylpropanoyl]amino]butanoyl]amino]pentanoate |
InChI |
InChI=1S/C55H71N9O12/c1-33(2)28-45(53(71)75-32-40-24-26-56-27-25-40)61-52(70)46(34(3)4)63-51(69)43(29-37-16-12-10-13-17-37)60-50(68)42(31-39-20-22-41(23-21-39)64(73)74)59-48(66)36(6)57-47(65)35(5)58-49(67)44(30-38-18-14-11-15-19-38)62-54(72)76-55(7,8)9/h10-27,33-36,42-46H,28-32H2,1-9H3,(H,57,65)(H,58,67)(H,59,66)(H,60,68)(H,61,70)(H,62,72)(H,63,69)/t35-,36-,42-,43-,44-,45-,46-/m0/s1 |
InChI Key |
DDDZLWFGNQMCLJ-SQAYBDCFSA-N |
Isomeric SMILES |
C[C@@H](C(=O)N[C@@H](CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC(C)C)C(=O)OCC3=CC=NC=C3)NC(=O)[C@H](C)NC(=O)[C@H](CC4=CC=CC=C4)NC(=O)OC(C)(C)C |
Canonical SMILES |
CC(C)CC(C(=O)OCC1=CC=NC=C1)NC(=O)C(C(C)C)NC(=O)C(CC2=CC=CC=C2)NC(=O)C(CC3=CC=C(C=C3)[N+](=O)[O-])NC(=O)C(C)NC(=O)C(C)NC(=O)C(CC4=CC=CC=C4)NC(=O)OC(C)(C)C |
Origin of Product |
United States |
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